Potassium;hydron;carbonate
Potassium;hydron;carbonate
Potassium bicarbonate is a white, crystalline, slightly alkaline and salty substance. It is produced by the passage of carbon dioxide through an aqueous potassium carbonate solution. It is used in medicine as an antacid. It is registered in the FDA under the section of suitable, safe and effective ingredients for OTC antacids. This FDA denomination classifies potassium bicarbonate as a GRAS ingredient.
Potassium hydrogencarbonate is a potassium salt that is the monopotassium salt of carbonic acid. It has fungicidal properties and is used in organic farming for the control of powdery mildew and apple scab. It has a role as a food acidity regulator, a raising agent, a buffer and an antifungal agrochemical. It is a potassium salt and an organic salt. It contains a hydrogencarbonate.
Potassium hydrogencarbonate is a potassium salt that is the monopotassium salt of carbonic acid. It has fungicidal properties and is used in organic farming for the control of powdery mildew and apple scab. It has a role as a food acidity regulator, a raising agent, a buffer and an antifungal agrochemical. It is a potassium salt and an organic salt. It contains a hydrogencarbonate.
Brand Name:
Vulcanchem
CAS No.:
298-14-6
VCID:
VC0148089
InChI:
InChI=1S/CH2O3.K/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1
SMILES:
C(=O)(O)[O-].[K+]
Molecular Formula:
KHCO3
CHKO3
CHKO3
Molecular Weight:
100.115 g/mol
Potassium;hydron;carbonate
CAS No.: 298-14-6
Reference Standards
VCID: VC0148089
Molecular Formula: KHCO3
CHKO3
Molecular Weight: 100.115 g/mol
| CAS No. | 298-14-6 |
|---|---|
| Product Name | Potassium;hydron;carbonate |
| Molecular Formula | KHCO3 CHKO3 |
| Molecular Weight | 100.115 g/mol |
| IUPAC Name | potassium;hydrogen carbonate |
| Standard InChI | InChI=1S/CH2O3.K/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1 |
| Standard InChIKey | TYJJADVDDVDEDZ-UHFFFAOYSA-M |
| Isomeric SMILES | C(=O)(O)[O-].[K+] |
| SMILES | C(=O)(O)[O-].[K+] |
| Canonical SMILES | [H+].C(=O)([O-])[O-].[K+] |
| Melting Point | Decomposes before melting 292 °C |
| Physical Description | DryPowder; OtherSolid Colourless crystals or white powder or granules |
| Description | Potassium bicarbonate is a white, crystalline, slightly alkaline and salty substance. It is produced by the passage of carbon dioxide through an aqueous potassium carbonate solution. It is used in medicine as an antacid. It is registered in the FDA under the section of suitable, safe and effective ingredients for OTC antacids. This FDA denomination classifies potassium bicarbonate as a GRAS ingredient. Potassium hydrogencarbonate is a potassium salt that is the monopotassium salt of carbonic acid. It has fungicidal properties and is used in organic farming for the control of powdery mildew and apple scab. It has a role as a food acidity regulator, a raising agent, a buffer and an antifungal agrochemical. It is a potassium salt and an organic salt. It contains a hydrogencarbonate. |
| Solubility | Soluble Freely soluble in water. Insoluble in ethanol 263 mg/mL |
| Synonyms | KHCO3 potassium bicarbonate potassium hydrocarbonate |
| PubChem Compound | 516893 |
| Last Modified | Nov 11 2021 |
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